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Compound of Interest

Compound Name: 4-Amino-2-bromobenzoic acid

Cat. No.: B018961 Get Quote

An In-depth Technical Guide to 4-Amino-2-bromobenzoic Acid

Introduction
4-Amino-2-bromobenzoic acid is an aromatic organic compound that serves as a versatile

building block in organic synthesis and medicinal chemistry. Its structure, which includes an

aminobenzoic acid backbone substituted with a bromine atom, provides multiple reactive sites

for chemical modification. This makes it a valuable intermediate in the synthesis of

pharmaceuticals, agrochemicals, and novel materials. This guide provides a comprehensive

review of the available literature on 4-Amino-2-bromobenzoic acid, focusing on its properties,

synthesis, and applications, with a particular emphasis on its relevance to drug discovery and

development.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Amino-2-bromobenzoic acid is

presented in Table 1. This data is crucial for its proper handling, storage, and application in

experimental settings.

Table 1: Physicochemical Properties of 4-Amino-2-bromobenzoic acid
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Property Value Reference(s)

IUPAC Name 4-amino-2-bromobenzoic acid [1][2]

CAS Number 2486-52-4 [2][3]

Molecular Formula C₇H₆BrNO₂ [1][2]

Molecular Weight 216.03 g/mol [1][2]

Appearance
Not explicitly available in

search results.

Melting Point
Not explicitly available in

search results.

SMILES C1=CC(=C(C=C1N)Br)C(=O)O [1][2]

InChIKey
AQBXIOGPHBWBFP-

UHFFFAOYSA-N
[1][2]

Safety and Hazards
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Amino-2-bromobenzoic acid is associated with the following hazards[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety protocols, including the use of personal protective equipment such

as gloves and safety goggles, should be strictly followed when handling this compound[3].

Work should be conducted in a well-ventilated area or a chemical fume hood[3].

Synthesis Protocols
The synthesis of substituted aminobenzoic acids often involves the bromination of an

aminobenzoic acid precursor. While a specific protocol for the direct synthesis of 4-Amino-2-
bromobenzoic acid was not found, a general method can be inferred from protocols for
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related compounds, such as the bromination of m-aminobenzoic acid[4]. A plausible synthetic

route would involve the electrophilic bromination of 4-aminobenzoic acid. The directing effects

of the amino (-NH₂) and carboxyl (-COOH) groups would influence the position of bromination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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